Cas no 2138245-37-9 (3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• CAS No: 2138245-37-9
• MF: C₁₃H₁₃BrF₂N₂
• MW: 315.156529188156
• CID: 5611625
• PubChem ID: 165954156
• Update Time: 2025-06-13

3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138245-37-9
• 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• EN300-841081

• Inchi： 1S/C13H13BrF2N2/c1-3-18-7-10(13(15)16)12(17-18)9-6-4-5-8(2)11(9)14/h4-7,13H,3H2,1-2H3
• InChI Key： RRKCOBGXTGIZTG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1C1C(C(F)F)=CN(CC)N=1

Computed Properties

• Exact Mass: 314.02302g/mol
• Monoisotopic Mass: 314.02302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

Comprehensive Overview of 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2138245-37-9)

3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2138245-37-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and difluoromethyl and bromo substituents, exhibits properties that make it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel small-molecule inhibitors and bioactive compounds.

The structural complexity of 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole allows it to interact with various biological targets, making it a subject of ongoing research in drug discovery. Its brominated aromatic ring and difluoromethyl group contribute to its reactivity and stability, which are critical for optimizing pharmacokinetic properties. Recent studies highlight its role in modulating enzyme activity, particularly in the context of inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, this compound is also explored in material science for its potential in creating advanced polymers and coatings. The incorporation of fluorine atoms enhances the thermal and chemical resistance of materials, addressing the growing demand for durable and high-performance industrial products. Innovations in green chemistry have further driven interest in this compound, as researchers seek eco-friendly synthesis routes to minimize environmental impact.

From an analytical perspective, CAS No. 2138245-37-9 presents challenges and opportunities in characterization. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structure. The compound's solubility and stability under various conditions are also critical parameters for its practical use, prompting investigations into optimal storage and handling protocols.

The commercial availability of 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole has expanded due to its rising demand in academic and industrial laboratories. Suppliers often highlight its high purity grade and custom synthesis options, catering to diverse research needs. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutic agents and functional materials.

In summary, 3-(2-bromo-3-methylphenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2138245-37-9) represents a versatile and promising chemical entity with broad applications. Its integration into cutting-edge research underscores the importance of heterocyclic chemistry in addressing contemporary challenges in health and technology. Future advancements in its synthesis and utilization will likely solidify its position as a cornerstone in modern chemical innovation.